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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722 Get Quote

Technical Support Center: SBC-115076
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the long-term stability of SBC-115076 in Dimethyl Sulfoxide (DMSO) when

stored at -20°C. This resource is intended for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for SBC-115076 in DMSO?

For long-term storage of SBC-115076 in DMSO, -20°C is a commonly recommended

temperature. However, for extended periods (a year or more), storage at -80°C is preferable to

ensure maximum stability.

Q2: How long can I store SBC-115076 in DMSO at -20°C?

The stability of SBC-115076 in DMSO at -20°C can vary based on several factors, including

the quality of the DMSO and the frequency of freeze-thaw cycles. Commercial suppliers

provide varying stability data, with some indicating stability for up to one year.[1] Other sources

suggest a shorter stability period of one month. To ensure the integrity of your experiments, it is

recommended to aliquot the stock solution into single-use volumes to minimize freeze-thaw

cycles. For storage beyond one month, it is advisable to store the aliquots at -80°C, which can

extend the stability to two years.[1]
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Q3: I've seen conflicting information from different suppliers regarding the stability of SBC-
115076 in DMSO at -20°C. Why is there a discrepancy?

Discrepancies in reported stability data from different suppliers can arise from variations in their

internal stability testing protocols, the specific formulation of the compound, and the quality of

the DMSO used. Some suppliers may provide more conservative estimates to ensure the

highest product performance. It is always best to consult the certificate of analysis provided

with your specific lot of SBC-115076 and consider the storage recommendations from the

supplier you purchased from.

Q4: Can I use any grade of DMSO to prepare my stock solution of SBC-115076?

It is critical to use a high-purity, anhydrous, or sterile grade of DMSO for preparing stock

solutions. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The

presence of water can affect the solubility and stability of SBC-115076.[2] Always use freshly

opened or properly stored anhydrous DMSO.

Q5: How many times can I freeze-thaw my stock solution of SBC-115076 in DMSO?

To maintain the integrity of SBC-115076, it is strongly recommended to avoid repeated freeze-

thaw cycles.[1] The best practice is to prepare single-use aliquots of your stock solution. This

ensures that the main stock remains frozen and undegraded, preserving its activity for future

experiments.
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Issue Possible Cause Recommended Solution

Reduced or inconsistent

activity of SBC-115076 in

experiments.

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Prepare a fresh stock solution

from powder. Aliquot the new

stock solution into single-use

vials and store at -80°C for

long-term use.

Precipitate observed in the

stock solution after thawing.

The compound may have

come out of solution due to low

temperature or absorption of

water by the DMSO.

Gently warm the solution to

37°C and vortex to redissolve

the compound. If the

precipitate persists, it may

indicate degradation or

contamination, and a fresh

stock solution should be

prepared. Use fresh,

anhydrous DMSO.

Difficulty dissolving SBC-

115076 powder in DMSO.

The compound may require

assistance to fully dissolve.

The DMSO may have

absorbed moisture.

Warming the solution in a

water bath up to 50°C and

using ultrasonication can aid in

dissolution.[2][3] Ensure you

are using a fresh, anhydrous

grade of DMSO.

Quantitative Stability Data Summary
The following table summarizes the stability information for SBC-115076 in solvent from

various suppliers.

Storage

Temperature
MedchemExpress[1]

Selleck

Chemicals[2]
Cayman Chemical

(as solid)[4]

-20°C 1 year 1 month ≥ 4 years

-80°C 2 years 1 year Not specified

Note: The stability in solvent can be influenced by the choice of solvent and its purity.
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Experimental Protocols
Protocol for Preparing a Stock Solution of SBC-115076 in DMSO

Materials:

SBC-115076 powder

Anhydrous, high-purity DMSO

Sterile, polypropylene microcentrifuge tubes

Procedure:

1. Allow the SBC-115076 powder vial to equilibrate to room temperature before opening to

prevent condensation.

2. Weigh the desired amount of SBC-115076 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(up to 50°C) or sonication can be used to aid dissolution if necessary.[2][3]

5. Once dissolved, aliquot the stock solution into single-use volumes in sterile polypropylene

tubes.

6. Label the aliquots clearly with the compound name, concentration, date, and storage

temperature.

7. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 2 years).
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Experimental Workflow for SBC-115076 Stock Preparation and Storage
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Caption: Workflow for preparing and storing SBC-115076 stock solutions.
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SBC-115076 Mechanism of Action

SBC-115076
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Caption: SBC-115076 inhibits PCSK9, preventing LDLR degradation and increasing LDL

cholesterol uptake.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b610722?utm_src=pdf-body-img
https://www.benchchem.com/product/b610722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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